![molecular formula C13H20N4O2 B1622281 4-(2-Methoxyphenyl)-1-piperazineacetamidoxime CAS No. 261623-50-1](/img/structure/B1622281.png)
4-(2-Methoxyphenyl)-1-piperazineacetamidoxime
Overview
Description
The compound “4-(2-Methoxyphenyl)-1-piperazineacetamidoxime” is a complex organic molecule. It likely contains a piperazine ring, which is a common feature in many pharmaceuticals and other biologically active compounds . The methoxyphenyl group suggests the presence of a phenyl ring (a hexagonal carbon ring) with a methoxy group (O-CH3) attached .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multicomponent condensation reactions . For instance, arylpiperazines can be synthesized from corresponding halides and piperazine in a nucleophilic substitution reaction .Scientific Research Applications
1. Serotonin Receptor Study
4-(2-Methoxyphenyl)-1-piperazineacetamidoxime and its analogues have been studied for their affinity and selectivity at serotonin (5-HT) receptors. One research discussed the properties of 4-[4-(1-Adamantanecarboxamido)butyl]-1-(2-methoxyphenyl)piperazine, an analogue with high affinity and selectivity for 5-HT1A sites, suggesting its utility in exploring serotonin neurotransmission (Raghupathi et al., 1991).
2. Bacterial Persister Cells Targeting
Research has highlighted the potential of compounds related to this compound in targeting bacterial persister cells, which are known to tolerate antibiotic treatment. This work opens pathways for addressing bacterial persistence in medical treatments (Kim et al., 2011).
3. Positron Emission Tomography (PET) Imaging
Compounds derived from this compound have been used in PET imaging studies. One such compound, [18F]p-MPPF, has been used to study the serotonergic neurotransmission, demonstrating the applicability of these derivatives in neuroimaging and brain research (Plenevaux et al., 2000).
4. Antiviral and Antidepressant Potential
Derivatives of this compound have been explored for their potential in treating viral infections, specifically HIV, and as antidepressants. These studies focus on understanding their binding properties and pharmacological profiles to develop effective therapeutic agents (Romero et al., 1994).
5. Nanotechnology and Imaging
The compound has also been utilized in nanotechnology, particularly in the synthesis of silver nanoparticles for targeted optical imaging. This showcases its versatility in various scientific applications, including advanced imaging techniques (Chaturvedi et al., 2018).
Mechanism of Action
Target of Action
Related compounds such as para-methoxyphenylpiperazine (meopp) have been found to interact with monoamine neurotransmitters . These neurotransmitters play crucial roles in regulating mood, anxiety, and cognitive functions.
Mode of Action
Meopp, a related compound, has been found to inhibit the reuptake and induce the release of monoamine neurotransmitters . This mechanism is shared with drugs of abuse such as amphetamines .
Biochemical Pathways
Related compounds like meopp have been shown to affect the monoamine neurotransmitter pathways .
Pharmacokinetics
Related compounds such as meopp are known to be metabolized in the liver and excreted renally .
Result of Action
Related compounds like meopp are known to produce effects similar to amphetamines, although they are much less potent and are thought to have relatively insignificant abuse potential .
Properties
IUPAC Name |
N'-hydroxy-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanimidamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O2/c1-19-12-5-3-2-4-11(12)17-8-6-16(7-9-17)10-13(14)15-18/h2-5,18H,6-10H2,1H3,(H2,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQCMHGPDEIGAMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)CC(=NO)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O2 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50372441 | |
Record name | N-HYDROXY-2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]ETHANIMIDAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50372441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.32 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
261623-50-1 | |
Record name | N-HYDROXY-2-[4-(2-METHOXYPHENYL)PIPERAZIN-1-YL]ETHANIMIDAMIDE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50372441 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.